Cas no 2171945-01-8 (2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclopentan-1-one)

• Product Name: 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclopentan-1-one
• CAS No: 2171945-01-8
• MF: C₁₀H₁₁ClO₂S
• MW: 230.711140871048
• CID: 6219010
• PubChem ID: 165532916
• Update Time: 2025-06-09

2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclopentan-1-one
• 2171945-01-8
• 2-{[(5-chlorofuran-2-yl)methyl]sulfanyl}cyclopentan-1-one
• EN300-1289686

• Inchi： 1S/C10H11ClO2S/c11-10-5-4-7(13-10)6-14-9-3-1-2-8(9)12/h4-5,9H,1-3,6H2
• InChI Key： KYLFDWDLSILUCP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSC2C(CCC2)=O)O1

Computed Properties

• Exact Mass: 230.0168285g/mol
• Monoisotopic Mass: 230.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclopentan-1-one

Professional Introduction to Compound with CAS No. 2171945-01-8 and Product Name: 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclopentan-1-one

The compound identified by the CAS number 2171945-01-8 and the product name 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclopentan-1-one represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural motif incorporates a 5-chlorofuran-2-yl moiety linked to a methylsulfanyl group, which is further connected to a cyclopentanone backbone. Such a configuration suggests unique electronic and steric properties that may contribute to its biological activity.

In recent years, the pharmaceutical industry has witnessed a surge in interest for heterocyclic compounds derived from furan scaffolds. The 5-chlorofuran-2-yl substituent, in particular, introduces electrophilic characteristics that can be exploited in various chemical reactions, making it a valuable component in drug design. This part of the molecule is known to interact favorably with biological targets, often serving as a key pharmacophore in small-molecule drugs. The presence of chlorine atoms in such positions enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug development.

The methylsulfanyl group attached to the furan ring adds another layer of complexity to the compound’s behavior. Sulfur-containing moieties are well-documented for their ability to modulate enzyme activity and receptor binding. In particular, thioether groups have been extensively studied for their role in inhibiting inflammatory pathways and cancer cell proliferation. The incorporation of this group into the 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclopentan-1-one structure suggests potential therapeutic benefits in conditions where such modulatory effects are desirable.

The core of the molecule, the cyclopentanone ring, provides a rigid framework that can influence both the conformational dynamics and binding affinity of the compound. Cyclopentanone derivatives have been explored for their utility as intermediates in synthesizing more complex pharmacophores. The combination of these structural elements—furan, chlorine, methylsulfanyl, and cyclopentanone—creates a unique chemical entity with multifaceted interactions that could be leveraged for therapeutic purposes.

Recent studies have highlighted the importance of scaffold diversity in drug discovery programs. Compounds like 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclopentan-1-one exemplify this principle by integrating multiple pharmacologically relevant motifs into a single molecular entity. Such integrality not only enhances binding affinity but also improves pharmacokinetic profiles by optimizing solubility and metabolic clearance rates. The structural features present in this compound make it an attractive candidate for further exploration in medicinal chemistry.

The synthesis of 2171945-01-8 involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include functional group interconversions and regioselective modifications around the furan ring. The introduction of the methylsulfanyl group requires precise control over reaction conditions to avoid unwanted side products. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the cyclopentanone core efficiently. These synthetic strategies underscore the compound’s complexity and its significance as a research tool.

In terms of biological activity, preliminary data suggest that derivatives of this class may exhibit potent effects on targets relevant to neurological disorders and metabolic diseases. The 5-chlorofuran-2-yl moiety has been shown to interact with receptors involved in pain modulation, while the sulfur-containing group may influence enzyme pathways associated with inflammation and oxidative stress. While further research is needed to fully elucidate its mechanism of action, these initial findings are promising indicators of its therapeutic potential.

The pharmaceutical industry continues to invest heavily in exploring novel heterocyclic compounds due to their diverse biological activities and synthetic accessibility. The structural versatility of molecules like 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclopentan-1-one makes them valuable starting points for generating libraries of compounds for high-throughput screening (HTS). Such libraries are instrumental in identifying lead candidates for drug development pipelines. The integration of computational chemistry tools has further accelerated this process by enabling virtual screening and rapid optimization strategies.

Future directions for research on this compound may include exploring its derivatives through structure-based drug design (SBDD) approaches. By leveraging crystallographic data or computational modeling techniques, researchers can gain insights into how different substituents affect binding interactions with biological targets. This information can guide the synthesis of analogues with enhanced potency or selectivity for specific diseases or conditions.

The broader significance of compounds like 2171945-01-8 lies in their contribution to expanding our chemical toolbox for drug discovery. As new synthetic methodologies emerge and our understanding of biological systems deepens, molecules such as this will continue to play pivotal roles in developing next-generation therapeutics. Their complex structures not only challenge synthetic chemists but also offer opportunities for innovation across multiple disciplines within pharmaceutical research.